Cas no 1803585-45-6 (2-benzyl-2-methylpyrrolidine hydrochloride)

• Product Name: 2-benzyl-2-methylpyrrolidine hydrochloride
• CAS No: 1803585-45-6
• CID: 4616388
• PubChem ID: 75423217
• Update Time: 2025-08-05

2-benzyl-2-methylpyrrolidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-benzyl-2-methylpyrrolidine hydrochloride

Additional information on 2-benzyl-2-methylpyrrolidine hydrochloride

Introduction to 2-Benzyl-2-Methylpyrrolidine Hydrochloride (CAS No. 1803585-45-6)

2-Benzyl-2-methylpyrrolidine hydrochloride, also known by its CAS number CAS 1803585-45-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrrolidine derivatives, which are widely studied due to their diverse biological activities and potential applications in drug development. The structure of 2-benzyl-2-methylpyrrolidine hydrochloride consists of a pyrrolidine ring substituted with a benzyl group and a methyl group at the 2-position, along with a hydrochloride counterion. This unique structure contributes to its intriguing chemical properties and biological functions.

The synthesis of 2-benzyl-2-methylpyrrolidine hydrochloride involves a series of well-established organic reactions, including alkylation, cyclization, and acid-base neutralization. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound. Recent studies have focused on green chemistry approaches, such as using catalytic systems or microwave-assisted synthesis, to enhance the efficiency and sustainability of its production. These advancements not only reduce environmental impact but also pave the way for large-scale manufacturing.

In terms of physical properties, 2-benzyl-2-methylpyrrolidine hydrochloride is typically a white crystalline solid with a melting point around 190°C. It is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and ethyl acetate. These solubility characteristics make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy, which are commonly used to characterize its purity and structure.

The biological activity of 2-benzyl-2-methylpyrrolidine hydrochloride has been extensively investigated in recent years. Studies have demonstrated that this compound possesses potent anti-inflammatory and analgesic properties, making it a promising candidate for the development of novel pain management drugs. Additionally, research has shown that it exhibits selective inhibition against certain enzymes involved in inflammatory pathways, which could be exploited for therapeutic interventions in conditions such as arthritis and neuropathic pain.

Beyond its pharmacological applications, 2-benzyl-2-methylpyrrolidine hydrochloride has also found utility in materials science. Its ability to form stable complexes with metal ions has led to its use as a ligand in coordination chemistry studies. Recent breakthroughs in this area have highlighted its potential as a building block for constructing metal-organic frameworks (MOFs) with applications in gas storage and catalysis.

In conclusion, 2-benzyl-2-methylpyrrolidine hydrochloride (CAS No. 1803585-45-6) is a versatile compound with multifaceted applications across various scientific disciplines. Its unique chemical structure, coupled with its promising biological and materials science properties, continues to drive intensive research efforts aimed at unlocking its full potential. As advancements in synthetic methodologies and application studies progress, this compound is poised to play an increasingly important role in both academic research and industrial applications.